Cas no 828265-57-2 (2H-1-Benzopyran-2-one, 4-[2-(1H-imidazol-1-yl)ethoxy]-)

• Product name: 2H-1-Benzopyran-2-one, 4-[2-(1H-imidazol-1-yl)ethoxy]-
• CAS No: 828265-57-2
• MF: C₁₄H₁₂N₂O₃
• MW: 256.256683349609
• CID: 681747
• PubChem ID: 11311402

2H-1-Benzopyran-2-one, 4-[2-(1H-imidazol-1-yl)ethoxy]- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one, 4-[2-(1H-imidazol-1-yl)ethoxy]-
• 4-(2-imidazol-1-ylethoxy)chromen-2-one
• 2H-1-Benzopyran-2-one, 4-(2-(1H-imidazol-1-yl)ethoxy)-
• C6U044JFN5
• Coumarin deriv. 22
• 4-[2-(1H-Imidazol-1-yl)ethoxy]-2H-chromen-2-one
• BDBM9473
• 4-(2-(1H-Imidazol-1-yl)ethoxy)-2H-1-benzopyran-2-one
• 828265-57-2
• DTXSID60462004
• CHEMBL225178
• UNII-C6U044JFN5
• PD181579

• Inchi： InChI=1S/C14H12N2O3/c17-14-9-13(11-3-1-2-4-12(11)19-14)18-8-7-16-6-5-15-10-16/h1-6,9-10H,7-8H2
• InChI Key： MXJNKMWQNZHBOE-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)C(=CC(=O)O2)OCCN3C=CN=C3

Computed Properties

• Exact Mass: 256.08479225g/mol
• Monoisotopic Mass: 256.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 53.4Ų